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Salclobuzate sodium solubility challenges
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Compound Focus: Salclobuzate sodium

CAS No.: 387825-07-2

Cat. No.: S8757776

Chemical Identity of Salclobuzate Sodium

The table below summarizes the key identifying information for Salclobuzate sodium, which is crucial for

ordering, regulatory documentation, and database searches [1] [2].

Property Details

USAN Name Salclobuzate sodium [1] [2]

Molecular Formula C11H11CINNaOy, [1] [2]

Average Molecular Mass 279.652 g/mol [1]

Monoisotopic Mass 279.027430 g/mol [1]

CAS Registry Number 387825-07-2 [1] [2]

IUPAC Name Sodium 4-[(4-chloro-2-hydroxybenzoyl)amino]butanoate [1]
Efficacy/Therapeutic Use Oral absorption promoter [2]

Frequently Asked Questions & Troubleshooting
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This section addresses common theoretical and practical challenges.

FAQ 1: What are the primary solubility-related challenges we might encounter with Salclobuzate
sodium? As a salt of a weak acid, its solubility is highly dependent on the pH of the solvent system. The
ionized form is soluble in water, but it may precipitate under acidic conditions. Co-solvents, complexation,

or pH adjustment are common strategies to mitigate this.

FAQ 2: Our experimental solubility values are inconsistent. How can we improve data reliability?
Inconsistent data often stems from a lack of standardized procedures. To ensure consistency and quality
control, it is critical to develop and adhere to a Standard Operating Procedure (SOP) for solubility studies
[3]. This is especially vital in medical device and pharmaceutical development to ensure regulatory

compliance and product reliability [3].

FAQ 3: Where can I find raw experimental solubility data for this compound? The search results
indicate that specific solubility data for Salclobuzate sodium is not readily available in public scientific

literature. You may need to:

e Consult proprietary pharmaceutical databases.

e Perform empirical experiments in your laboratory.

e Consider using machine learning models, similar to those used for predicting the solubility of related
compounds like salicylic acid [4].

Proposed Experimental Workflow for Solubility
Determination

For reliable results, follow a structured experimental protocol. The flowchart below outlines a general

workflow for troubleshooting solubility issues, which you can adapt for Salclobure sodium.
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Define Solvent System
(e.g., Aqueous Buffer, Co-solvent)
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Is the solution clear?
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(e.g., HPLC, UV-Vis)

- Change solvent
- Use surfactant

Troubleshoot:
( Analyze Solution ) - Adjust pH

Record Solubility Value

Document Results

Click to download full resolution via product page

Where to Find More Information
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Since specific data is limited, you will need to explore these avenues for further research:

e Specialized Databases: Search deeper in scientific databases like SciFinder, Reaxys, or PubChem
using the provided CAS number (387825-07-2) [1] [2].

¢ Regulatory Submissions: For an established drug, some solubility data might be available in
regulatory approval documents from agencies like the FDA or EMA.

¢ Internal R&D: The most reliable path is to generate your own data through a structured internal
research program, following the principles of SOPs [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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